[2-Chloro-1-(2,4-dichlorophenyl)ethenyl] bis(1,1,2,2,2-pentadeuterioethyl) phosphate

Specification

• CAS No.: 1346606-54-9
• Molecular Formula: C₁₂H₄D₁₀Cl₃O₄P
• Molecular Weight: 369.63
• IUPAC Name: [2-chloro-1-(2,4-dichlorophenyl)ethenyl] bis(1,1,2,2,2-pentadeuterioethyl) phosphate
• Standard InChI: InChI=1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/i1D3,2D3,3D2,4D2
• SMILES: CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl

Introduction

[2-Chloro-1-(2,4-dichlorophenyl)ethenyl] bis(1,1,2,2,2-pentadeuterioethyl) phosphate is a specialized organophosphorus compound with the molecular formula $C_{12}H_{14}Cl_3O_4P$. This compound is a deuterated derivative of chlorfenvinphos, a well-known organophosphate pesticide. The inclusion of deuterium atoms enhances its stability and makes it suitable for specific analytical and research applications.

Applications

This compound has several applications in scientific research and industry:

• Analytical Chemistry: Used as an isotopically labeled standard in gas chromatography-mass spectrometry (GC-MS) for the quantification of pesticides.

• Pharmacokinetics Studies: Deuterated compounds are often employed to study metabolic pathways due to their enhanced stability.

• Environmental Monitoring: Helps in tracking pesticide residues in soil and water samples.

Synthesis

The synthesis of [2-Chloro-1-(2,4-dichlorophenyl)ethenyl] bis(1,1,2,2,2-pentadeuterioethyl) phosphate involves:

• Preparation of chlorinated phenyl vinyl precursors.

• Esterification with pentadeuterioethyl phosphoric acid derivatives.

• Purification through recrystallization or chromatography to ensure isotopic purity.

Safety and Handling

As an organophosphate derivative:

• It is potentially toxic and should be handled with care.

• Proper personal protective equipment (PPE) such as gloves and goggles is required.

• Storage should be in a cool, dry place away from incompatible substances like strong oxidizers.

Safety Data:

Parameter	Details
Toxicity	Similar to chlorfenvinphos; inhibits acetylcholinesterase
Recommended PPE	Gloves, goggles, lab coat
First Aid Measures	Immediate washing and medical attention for exposure

Research Findings

Studies have shown that deuterated analogs like this compound exhibit:

• Enhanced thermal stability compared to non-deuterated counterparts.

• Lower rates of metabolic degradation in biological systems.

These properties make it an invaluable tool for both environmental science and pharmaceutical research.